Cas no 189368-75-0 (Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-)

• Product Name: Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-
• CAS No: 189368-75-0
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 115636
• PubChem ID: 17893558
• Update Time: 2024-02-28

Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-
• 1-(3-ethoxy-4-methoxyphenyl)propan-1-amine
• Benzenemethanamine, 3-ethoxy-alpha-ethyl-4-methoxy- (9CI)
• SCHEMBL7099805
• DTXSID10591499
• 189368-75-0

• Inchi： 1S/C12H19NO2/c1-4-10(13)9-6-7-11(14-3)12(8-9)15-5-2/h6-8,10H,4-5,13H2,1-3H3
• InChI Key： UXHKEQQKTGWDBE-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(CC)N)OC

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines